Acarbose sulfate

α-glucosidase inhibition diabetes research enzyme assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C25H45NO22S
Molecular Weight 743.7 g/mol
Cat. No. B15582432
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Technical Parameters


Basic Identity
Product NameAcarbose sulfate
Molecular FormulaC25H45NO22S
Molecular Weight743.7 g/mol
Structural Identifiers
InChIInChI=1S/C25H43NO18.H2O4S/c1-7-13(26-9-2-8(3-27)14(33)18(37)15(9)34)17(36)20(39)24(41-7)44-23-12(6-30)42-25(21(40)19(23)38)43-22(11(32)5-29)16(35)10(31)4-28;1-5(2,3)4/h2,4,7,9-27,29-40H,3,5-6H2,1H3;(H2,1,2,3,4)
InChIKeyXHZAGRIRYDJUSP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 250 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Acarbose Sulfate: α-Glucosidase Inhibitor Overview


Acarbose sulfate (CAS 1221158-13-9, molecular formula C₂₅H₄₅NO₂₂S, molecular weight 743.68 g/mol) is the sulfate salt form of acarbose, a microbial oligosaccharide belonging to the α-glucosidase inhibitor (AGI) class [1]. The compound is derived from fermentation processes involving Actinoplanes species and functions as a competitive, reversible inhibitor of intestinal α-glucosidases, thereby delaying carbohydrate digestion and reducing postprandial glucose excursions [2]. For research procurement, the sulfate salt represents a distinct chemical entity from the free base form (CAS 56180-94-0, C₂₅H₄₃NO₁₈, MW 645.6 g/mol), with differentiated physicochemical properties that are material to experimental design and reproducibility .

Enzyme Target

α-Glucosidase (maltase, sucrase, isomaltase) & pancreatic α-amylase

Mechanism

Competitive, reversible inhibition

Source & Grade

Bacterial fermentation; research-grade sulfate salt

Acarbose Sulfate vs. Other α-Glucosidase Inhibitors


In-class α-glucosidase inhibitors (acarbose, voglibose, miglitol) cannot be interchanged in research protocols without compromising experimental validity. Comparative studies demonstrate that these agents exhibit materially divergent in vitro inhibitory potencies, with acarbose sulfate demonstrating an IC₅₀ of 11 nM against α-glucosidase [1], whereas acarbose free base under different assay conditions has been reported with IC₅₀ values ranging from 0.74 mM (740,000 nM) to 856 μM, representing differences exceeding four orders of magnitude [2]. Furthermore, the sulfate salt form introduces distinct solubility characteristics relative to the free base—acarbose sulfate is soluble in DMSO with limited aqueous solubility data, while acarbose free base exhibits aqueous solubility of up to 90–100 mg/mL in water . These physicochemical divergences directly impact stock solution preparation, dosing accuracy in animal models, and inter-study reproducibility.

Systemic absorption profile differs markedly (minimal bioavailability vs. miglitol), which may alter in vivo endpoint interpretation.

Dual α-amylase/α-glucosidase inhibition is not replicated by voglibose or miglitol; mechanistic context may shift.

pH-dependent stability profile (acidic vs. neutral) may impact assay buffer compatibility compared to miglitol.

Acarbose Sulfate: Direct Comparator Evidence


Glucose Tolerance AUC: Acarbose vs. Voglibose

Acarbose sulfate demonstrates an in vitro α-glucosidase IC₅₀ of 11 nM (0.011 μM) [1]. In cross-study comparison, acarbose free base under alternative assay conditions has been reported with IC₅₀ values of 0.74 mM (740 μM) [2] and 856.45 μM [3], representing a potency differential of approximately 67,000-fold to 78,000-fold. Voglibose and miglitol, in-class AGI comparators, exhibit IC₅₀ values of 8.3 μM and 32.0 μM respectively against wild-type enzyme [4], indicating that acarbose sulfate is approximately 750-fold more potent than voglibose and 2,900-fold more potent than miglitol in these assay systems.

Glucose AUC Comparison
Head-to-head
Acarbose reduced AUC by 44.3–50.5% (1–10 mg/kg) vs. voglibose 32.7–40.9%; at 10 mg/kg, 17.8 pp greater reduction
Supports glucose tolerance model-response interpretation
Mouse model; context-dependent comparison
α-glucosidase inhibition diabetes research enzyme assay carbohydrate metabolism

Universal Reference Standard in α-Glucosidase Inhibitor Discovery

Acarbose sulfate is documented as soluble in DMSO, with no vendor reporting substantial aqueous solubility . In contrast, acarbose free base (CAS 56180-94-0) exhibits high aqueous solubility of 90 mg/mL (139 mM) in water and 89 mg/mL in DMSO at 25°C . Additional sources confirm acarbose free base water solubility at 50 mg/mL [1] and >10 mg/mL across pH 1.2–6.8 [2]. This solubility divergence is a direct consequence of salt form selection: the sulfate counterion reduces aqueous solubility relative to the free base while maintaining DMSO compatibility.

Reference Standard Status
Context-dependent
Used as reference/positive control in >90% of published α-glucosidase inhibitor screens
Supports cross-study benchmarking; verify lot-specific IC50
Data to verify; no direct comparator evidence
solubility formulation in vivo dosing stock solution preparation

Dual α-Amylase/α-Glucosidase Inhibition Profile

Acarbose sulfate (C₂₅H₄₅NO₂₂S) has a molecular weight of 743.68 g/mol [1], whereas acarbose free base (C₂₅H₄₃NO₁₈) has a molecular weight of 645.6 g/mol . This 15.2% mass difference (98.08 g/mol) arises from the sulfate counterion (H₂SO₄ component). For researchers preparing molar solutions, using the incorrect molecular weight introduces a 15.2% systematic error in active moiety concentration. Voglibose (MW 267.3 g/mol) and miglitol (MW 207.2 g/mol) [2] differ from acarbose sulfate by 2.8-fold and 3.6-fold respectively, making direct molar substitution invalid.

Dual Enzyme Inhibition
Class-level inference
α-Amylase IC50 14.24 μg/mL + intestinal α-glucosidases; voglibose/miglitol inhibit only α-glucosidases
Supports mechanistic distinction in carbohydrate digestion pathway studies
Enzymatic assay data
molarity calculation salt correction dosing accuracy molecular weight

pH Stability: Acarbose vs. Miglitol

Commercial acarbose sulfate is available at purity specifications of >98% as determined by HPLC [1], with some vendors reporting ≥99% purity with Certificate of Analysis (CoA) documentation . In comparison, acarbose free base is routinely supplied at >98% HPLC purity, with specific analytical batches demonstrating 99.62% purity by HPLC with NMR structural confirmation . Both salt forms meet comparable purity thresholds suitable for research applications, with the sulfate salt offering additional characterization options including mass spectrometry verification.

pH Stability Profile
Class-level inference
Retains >90% activity at pH 3–5 for 24h; miglitol has distinct pH sensitivity (pKa ~5.9)
Supports assay design under acidic conditions; stability data to verify
Extrapolated from stability reports
purity quality control HPLC analytical characterization

Acarbose Sulfate: Application Scenarios


In Vivo Postprandial Hyperglycemia Studies

Investigators conducting α-glucosidase inhibition screening should prioritize acarbose sulfate for its reported IC₅₀ of 11 nM [1], which enables working concentrations 67,000-fold lower than those required for acarbose free base (IC₅₀ 0.74 mM) [2]. This nanomolar potency minimizes solvent (DMSO) carryover into assay wells, reducing vehicle interference with enzyme kinetics. The low working concentration also mitigates off-target effects observed at millimolar concentrations of free base comparators. In cross-study comparison, acarbose sulfate is approximately 750× more potent than voglibose (IC₅₀ 8.3 μM) and 2,900× more potent than miglitol (IC₅₀ 32.0 μM) [3], making it the preferred positive control for assays evaluating high-potency α-glucosidase inhibitors.

Reference Standard for α-Glucosidase Inhibitor Screening

Acarbose sulfate demonstrates quantifiable glycemic efficacy in diabetic rat models. In streptozotocin-induced diabetic rats, acarbose treatment produced statistically significant reductions in fasting blood glucose (FBG) at week 2 (P<0.05), week 4 (P<0.05), week 6 (P<0.05), and week 8 (P<0.05) compared to untreated diabetic controls [1]. The sulfate salt form is specifically indicated for studies evaluating potentiation of sulfonylurea or insulin hypoglycemic effects [2]. For combination therapy research, acarbose sulfate provides a well-characterized AGI component with documented additive efficacy profiles, whereas voglibose and miglitol exhibit different pharmacokinetic and potency profiles that preclude direct substitution [3].

Dual α-Amylase/α-Glucosidase Blockade Studies

Acarbose sulfate is soluble in DMSO, making it suitable for research protocols requiring DMSO-based stock solutions with subsequent aqueous dilution [1]. This solubility profile contrasts with acarbose free base, which is freely water-soluble (90 mg/mL) and may be preferable for aqueous-only formulations [2]. Researchers should select acarbose sulfate when the experimental design accommodates or requires DMSO as a vehicle, and should anticipate potential precipitation upon aqueous dilution if working near the compound's aqueous solubility limit. Storage at -20°C in powder form maintains stability for up to 3 years, with stock solutions in DMSO stable at -80°C for up to 1 year [3].

Quality-Controlled Enzyme Inhibition Research

When designing studies that compare acarbose sulfate with other AGIs (voglibose, miglitol) or with acarbose free base, accurate molar calculations are essential. The 743.68 g/mol molecular weight of acarbose sulfate [1] differs from free base (645.6 g/mol) by 15.2%, from voglibose (267.3 g/mol) by 178%, and from miglitol (207.2 g/mol) by 259% [2]. Procurement of acarbose sulfate with documented purity ≥98% by HPLC [3] ensures that molarity calculations reflect actual active moiety concentration, supporting inter-study reproducibility and valid cross-compound comparisons in dose-response analyses. Researchers should explicitly report salt form and purity specifications in methods sections to facilitate replication.

Application
Selection Property
Validation Focus
Postprandial glucose tolerance rodent models
Reported glucose AUC reduction endpoint profile
AUC comparator response; dose-context verification
α-Glucosidase inhibitor screening assays
Accepted reference compound in published protocols
Cross-study assay benchmarking; lot-specific IC50 review
Carbohydrate digestion pathway studies
Dual α-amylase/α-glucosidase inhibition profile
Enzyme selectivity assay context; polysaccharide-to-disaccharide cascade
Reproducible enzyme inhibition research
Certified purity and analytical characterization
Batch consistency verification; COA and solubility review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

51 linked technical documents
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